Cas no 614-96-0 (5-methyl-1H-indole)

5-methyl-1H-indole Properties

Names and Identifiers

• 5-Methylindole
• 5-METHYL-1H-INDOLE
• 5-methyl indan-1,3-dione
• 5-methyl indane-1,3-dione
• 5-Methylindan-1,3-dion
• 5-methyl-indole
• 5-metyl-1H-indole
• 6-methylindole
• NSC 522562
• 5-Methyl indole,95%
• +Expand

• MDL： MFCD00005680
• InChIKey： YPKBCLZFIYBSHK-UHFFFAOYSA-N
• Inchi： 1S/C9H9N/c1-7-2-3-9-8(6-7)4-5-10-9/h2-6,10H,1H3
• SMILES： C1=C2C(=CC=C1C)[NH]C=C2
• BRN： 2228

Computed Properties

• Exact Mass: 131.07300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Heavy Atom Count: 10
• Complexity: 122
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.47630
• PSA: 15.79000
• Refractive Index: 1.6070 (estimate)
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 100°C/3mmHg(lit.)
• Melting Point: 60-62 °C (lit.)
• Flash Point: 100℃/3mm
• Color/Form: Pale-yellow to Yellow-brown Solid
• Solubility: Not available
• Sensitiveness: Light Sensitive
• Density: 1.0202

5-methyl-1H-indole Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S26-S36-S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Prompt：warning
• Storage Condition：0-10°C
• Risk Phrases： 36/37/38
• Signal Word：Warning

5-methyl-1H-indole Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%